Cas no 900001-74-3 (1-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900001-74-3
• MF: C₂₂H₂₂ClN₃O
• MW: 379.882584095001
• CID: 5504797
• Update Time: 2025-07-16

1-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• 1-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C22H22ClN3O/c1-15-5-10-19(14-16(15)2)24-22(27)26-13-12-25-11-3-4-20(25)21(26)17-6-8-18(23)9-7-17/h3-11,14,21H,12-13H2,1-2H3,(H,24,27)
• InChI Key： VLLNDYCPXCSJCX-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(C)C(C)=C1)=O)C2C1=CC=C(Cl)C=C1

Additional information on 1-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Professional Introduction to Compound with CAS No. 900001-74-3 and Product Name: 1-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide

The compound CAS No. 900001-74-3 and the product name 1-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide represent a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrrolo[1,2-apyrazine] core, which is a fused bicyclic system consisting of a pyrrole ring and an azapentalene ring. This unique scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery.

One of the most striking features of this compound is its dual substitution pattern. The presence of a 4-chlorophenyl group at the C1 position and a 3,4-dimethylphenyl group at the N position introduces specific electronic and steric properties that can modulate its interactions with biological targets. The 4-chlorophenyl group is known to enhance binding affinity through electrostatic interactions and hydrophobic effects, while the 3,4-dimethylphenyl group contributes to steric hindrance and can influence the conformational flexibility of the molecule. These features make this compound an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such molecules. Through molecular docking studies, researchers have been able to model the interactions of this compound with various protein targets. These studies suggest that the pyrrolo[1,2-apyrazine] core can effectively bind to enzymes and receptors involved in critical biological pathways. For instance, preliminary data indicate that this compound may interact with kinases and other enzymes implicated in cancer progression. Such interactions are highly relevant given the ongoing efforts to develop targeted therapies for various forms of cancer.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions to form the pyrrolo[1,2-apyrazine] core, followed by functionalization at the C1 and N positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitution. These methods not only enhance efficiency but also minimize side reactions, leading to a more sustainable synthesis process.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays have shown promising results in terms of inhibitory activity against several target enzymes. Notably, the compound exhibits significant potency against enzymes that are overexpressed in tumor cells. This selective toxicity makes it an intriguing candidate for further development as an anticancer agent. Additionally, preliminary toxicology studies suggest that the compound is well-tolerated at therapeutic doses, although further investigations are warranted to fully assess its safety profile.

The pyrrolo[1,2-apyrazine] scaffold has been extensively studied for its potential in drug discovery due to its ability to adopt multiple conformations and interact with diverse biological targets. The unique electronic properties of this scaffold allow it to engage in hydrogen bonding, hydrophobic interactions, and π-stacking with biological macromolecules. These interactions are crucial for achieving high affinity and selectivity in drug design. The presence of both chloro and dimethyl substituents on this scaffold further enhances its pharmacological potential by fine-tuning its binding properties.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. The compound under discussion exemplifies how strategic modifications can lead to enhanced biological activity. By carefully selecting substituents such as 4-chlorophenyl and 3,4-dimethylphenyl, researchers have been able to optimize both potency and selectivity. This approach aligns with modern trends in drug discovery that prioritize rational design based on detailed understanding of molecular interactions.

The development of novel therapeutic agents requires not only potent compounds but also efficient delivery systems. Researchers are exploring various formulations to enhance the bioavailability and targeted delivery of this compound. Nanotechnology-based delivery systems have shown particular promise in improving drug delivery efficiency while reducing side effects. These systems can be tailored to release the active ingredient at specific sites within the body, thereby increasing therapeutic efficacy.

The future prospects for this compound are promising given its unique structural features and preliminary biological activity. Ongoing studies aim to elucidate its mechanism of action in greater detail through both computational modeling and experimental validation. Additionally, researchers are exploring derivatives of this compound with modified substitution patterns to further optimize its pharmacological properties. Such efforts are expected to yield new insights into the potential applications of pyrrolo[1,2-apyrazine] derivatives in medicine.

In conclusion,CAS No 900001-74-3 represents a significant contribution to pharmaceutical chemistry with its product name 1-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide showcasing remarkable potential as a therapeutic agent. Its unique structural features combined with promising preclinical data make it a valuable candidate for further development in drug discovery efforts aimed at addressing critical unmet medical needs.